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Compound of Interest

Compound Name: Glycoperine

Cat. No.: B1202768 Get Quote

A comprehensive analysis of the natural sources, abundance, and experimental protocols

related to two novel piperine amide glycosides, likely the compounds of interest behind the

query for "Glycoperine."

In the realm of natural product chemistry, the query for "Glycoperine" does not yield a

recognized compound. However, scientific literature points towards a compelling alternative: a

class of recently discovered piperine amide glycosides. This technical guide consolidates the

current knowledge on two such novel compounds: (E)-N-feruloylpiperidine 4'-O-β-d-

glucopyranosyl-(1→4)-β-d-glucopyranoside and (E)-N-p-coumaroylpiperidine 4'-O-β-d-

glucopyranosyl-(1→4)-β-d-glucopyranoside. These molecules, representing a glycosidic

extension of piperine-like structures, are the focus of this document, offering insights for

researchers, scientists, and drug development professionals.

Natural Sources and Abundance
The primary documented natural source of these novel amide glycosides is the fruit of the long

pepper, Piper longum L.[1][2]. This plant, a member of the Piperaceae family, is a well-known

spice and a staple in traditional medicine. While the presence of a diverse array of piper

amides in Piper species is well-established, the specific abundance of these glycosidic forms

has not yet been quantified in detail. They were isolated as part of a broader phytochemical

investigation that identified ten glycosidic compounds from the plant's fruits[1][2]. The lack of

precise quantitative data highlights a promising area for future analytical studies.
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Compound Name Natural Source Plant Part Abundance

(E)-N-

feruloylpiperidine 4'-

O-β-d-glucopyranosyl-

(1→4)-β-d-

glucopyranoside

Piper longum L.[1][2] Fruits

Not Quantified.

Isolated as a novel

compound.

(E)-N-p-

coumaroylpiperidine

4'-O-β-d-

glucopyranosyl-

(1→4)-β-d-

glucopyranoside

Piper longum L.[1][2] Fruits

Not Quantified.

Isolated as a novel

compound.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of these specific novel

amide glycosides are outlined in the primary literature. The following is a summary of the

methodologies employed.

Isolation of Amide Glycosides from Piper longum
A generalized workflow for the isolation of these compounds involves solvent extraction

followed by a series of chromatographic separations.
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Dried fruits of Piper longum Extraction with 95% EtOH Concentration under reduced pressure Suspension in H2O and partitioning with EtOAc Silica gel column chromatography ODS column chromatography Preparative HPLC Isolated Amide Glycosides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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